Cas no 326031-14-5 ((Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide)

• Product Name: (Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide
• CAS No: 326031-14-5
• MF: C₂₁H₂₁F₂N₃O₄S
• MW: 449.470950841904
• CID: 6403682
• PubChem ID: 92957878
• Update Time: 2025-10-17

(Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26598154
• (Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide
• 2-cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide
• 326031-14-5
• Z56779928

• Inchi： 1S/C21H21F2N3O4S/c1-3-26(4-2)31(28,29)19-7-5-6-17(13-19)25-20(27)16(14-24)12-15-8-10-18(11-9-15)30-21(22)23/h5-13,21H,3-4H2,1-2H3,(H,25,27)/b16-12-
• InChI Key： ZJILLDVRZFAHGA-VBKFSLOCSA-N
• SMILES： S(C1C=CC=C(C=1)NC(/C(/C#N)=C\C1C=CC(=CC=1)OC(F)F)=O)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 449.122
• Monoisotopic Mass: 449.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Additional information on (Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide

Comprehensive Overview of (Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide (CAS No. 326031-14-5)

The compound (Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide (CAS No. 326031-14-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, a diethylsulfamoyl moiety, and a difluoromethoxy phenyl group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to CAS No. 326031-14-5 is its role in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other pharmacologically active compounds. The Z-configuration of the double bond in the prop-2-enamide chain is crucial for its biological activity, as it influences the molecule's binding affinity to target proteins. This aspect is often highlighted in discussions about structure-activity relationships (SAR) and molecular docking studies.

Another area of interest is the compound's synthetic pathway. The incorporation of a difluoromethoxy group is a notable feature, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently explored in academic and industrial research. The diethylsulfamoyl moiety further adds to the compound's versatility, potentially enabling interactions with sulfonylurea receptors or other biological targets.

In the context of agrochemical applications, (Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide has been investigated for its potential as a pesticide or herbicide. Its structural attributes, such as the cyano group, are known to confer insecticidal or herbicidal activity, making it a candidate for sustainable crop protection solutions. This resonates with the current focus on green chemistry and environmentally friendly agrochemicals, which are hot topics in both scientific literature and public discourse.

The compound's physicochemical properties are also a point of discussion. Its solubility, stability, and partition coefficient (LogP) are critical parameters for formulation development. These properties are often queried in databases and forums, reflecting the practical challenges faced by researchers in optimizing drug or agrochemical formulations. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and MS) are essential for quality control and structural verification, topics frequently searched by analytical chemists.

From a regulatory perspective, CAS No. 326031-14-5 is not classified as a hazardous substance, which simplifies its handling and transportation. This is an important consideration for laboratories and industries aiming to comply with safety standards and regulatory guidelines. The absence of restricted functional groups in its structure further enhances its appeal for research and development.

In summary, (Z)-2-Cyano-N-[3-(diethylsulfamoyl)phenyl]-3-[4-(difluoromethoxy)phenyl]prop-2-enamide (CAS No. 326031-14-5) is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing interest in fluorinated compounds and sustainable chemistry, make it a valuable subject for ongoing research. By addressing common queries and aligning with current trends, this overview aims to provide a comprehensive and engaging resource for scientists and industry professionals alike.